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Compound of Interest

Compound Name: THP104c

Cat. No.: B10829467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal procedures for

THP104c, a mitochondrial fission inhibitor. The following information is intended to ensure the

safe and effective use of this compound in a laboratory setting.

Chemical and Physical Properties
THP104c is a potent inhibitor of mitochondrial fission. A summary of its key chemical data is

provided below.
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Property Value Reference

Chemical Name THP104c [1]

CAS Number 877792-12-6 [1]

Molecular Formula C₂₀H₁₆N₄O₂S [1]

Molecular Weight 376.43 g/mol [1]

Appearance Solid

Solubility Soluble in DMSO

Storage (Powder) -20°C for 2 years

Storage (in DMSO)
-80°C for 6 months, -20°C for 1

month

Hazard Identification and Safety Precautions
THP104c is classified as a hazardous substance. Strict adherence to safety protocols is

mandatory.

GHS Hazard Classification:[1]

Acute Toxicity, Oral (Category 3), H301: Toxic if swallowed.

Acute Toxicity, Dermal (Category 3), H311: Toxic in contact with skin.

Acute Toxicity, Inhalation (Category 3), H331: Toxic if inhaled.

Precautionary Measures:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.
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P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Response:

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position

comfortable for breathing.

P330: Rinse mouth.

P361+P364: Take off immediately all contaminated clothing and wash it before reuse.

Storage:

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

Proper Disposal Procedures
Proper disposal of THP104c and its containers is critical to prevent environmental

contamination and ensure regulatory compliance. The primary directive for disposal is to

adhere to local, state, and federal regulations.

Step-by-Step Disposal Workflow:

Waste Identification: Label all waste containing THP104c as "Hazardous Waste."

Container Management:

Use a dedicated, compatible, and leak-proof container for THP104c waste.

Keep the waste container securely closed when not in use.

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.
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Disposal of Unused Product: If the pure compound is to be disposed of, it must be treated as

hazardous waste. Do not attempt to dispose of it down the drain or in regular trash.

Disposal of Contaminated Materials: Any materials that have come into contact with

THP104c, such as personal protective equipment (PPE), pipette tips, and culture flasks,

should be collected and disposed of as hazardous waste.

Empty Containers: Empty containers of THP104c should be triple-rinsed with an appropriate

solvent. The rinsate must be collected and treated as hazardous waste. After triple-rinsing,

the container can be disposed of according to institutional guidelines for decontaminated

containers.

Contact Environmental Health and Safety (EHS): Schedule a pickup for your hazardous

waste with your institution's EHS office.
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THP104c Disposal Workflow

Waste Collection

Final Disposal

Identify THP104c Waste

Use Designated, Labeled, and Sealed Hazardous Waste Container

Segregate from Incompatible Waste

Store Waste in a Secure, Ventilated Area

Transfer to Storage

Schedule Waste Pickup with EHS

EHS Transports for Final Disposal

Click to download full resolution via product page

Caption: A logical workflow for the proper disposal of THP104c.

Experimental Protocols
While specific experimental protocols for THP104c are not yet widely published, methodologies

for functionally similar Drp1 inhibitors (e.g., Mdivi-1, P110) can provide a strong foundational
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approach. The following are generalized protocols for studying the effects of a mitochondrial

fission inhibitor in a cell culture model.

Protocol 1: Inhibition of Mitochondrial Fission in Cultured Cells

This protocol details the treatment of cultured cells with a Drp1 inhibitor to assess its effect on

mitochondrial morphology.

Cell Culture: Plate cells (e.g., SH-SY5Y, HeLa) on glass-bottom dishes suitable for

microscopy. Allow cells to adhere and grow to the desired confluency.

Preparation of Stock Solution: Prepare a high-concentration stock solution of THP104c in

sterile DMSO.

Treatment:

Dilute the THP104c stock solution in pre-warmed cell culture medium to the desired final

concentration. It is recommended to perform a dose-response curve to determine the

optimal concentration.

Remove the existing medium from the cells and replace it with the medium containing

THP104c.

Incubate the cells for the desired treatment duration.

Mitochondrial Staining:

Following treatment, remove the medium and wash the cells with a buffered saline solution

(e.g., PBS).

Incubate the cells with a mitochondrial-specific fluorescent probe (e.g., MitoTracker Red

CMXRos) according to the manufacturer's instructions.

Imaging and Analysis:

Image the cells using a fluorescence microscope.
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Analyze the mitochondrial morphology. In untreated or vehicle-treated cells, mitochondria

will typically appear as fragmented, punctate structures. In cells treated with an effective

concentration of THP104c, mitochondria are expected to exhibit a more elongated and

interconnected (fused) morphology.

Mechanism of Action: Signaling Pathway
THP104c functions by inhibiting the process of mitochondrial fission. This process is primarily

regulated by the Dynamin-related protein 1 (Drp1).

Under normal physiological conditions or in response to cellular stress, Drp1 is recruited from

the cytosol to the outer mitochondrial membrane. There, it oligomerizes and forms a ring-like

structure that constricts and ultimately divides the mitochondrion. THP104c is believed to

interfere with the function of Drp1, preventing its ability to mediate mitochondrial fission. This

leads to an imbalance in mitochondrial dynamics, favoring fusion and resulting in elongated

mitochondrial networks.

Mitochondrial Fission Signaling Pathway and Inhibition by THP104c
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Caption: THP104c inhibits mitochondrial fission by targeting Drp1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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